3-fluoro-N'-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)benzohydrazide

• IUPAC Name: 3-fluoro-N-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]benzamide
• InChI: InChI=1S/C19H12F4N2O2/c20-15-6-2-4-13(10-15)18(26)25-24-11-16-7-8-17(27-16)12-3-1-5-14(9-12)19(21,22)23/h1-11H,(H,25,26)/b24-11+
• InChI Key: INOKJENDVYITMZ-BHGWPJFGSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)C=NNC(=O)C3=CC(=CC=C3)F
• Isomeric SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)/C=N/NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H12F4N2O2
• Molecular Weight: 376.3 g/mol

Description

3-fluoro-N'-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)benzohydrazide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in medicine and biotechnology. This compound is also known as FFBH and is a member of the benzohydrazide family of compounds. In

Scientific Research Applications

Anticonvulsant Activity

Research has shown that fluorinated N-phenyl- and N-benzyl-derivatives, similar in structure to the specified compound, exhibit anticonvulsant activity. The incorporation of fluoro or trifluoromethyl substituents has been found to increase anticonvulsant activity compared to other substituents. These findings suggest potential applications in developing new treatments for epilepsy and other seizure disorders (Obniska et al., 2006).

Antimicrobial and Anticancer Properties

Compounds derived from 4-aminobenzohydrazide, related to the specified compound, have been synthesized and evaluated for their antiviral, antitubercular, and anticancer activities. These studies indicate potential applications in the development of new therapeutic agents for treating various infectious diseases and cancers (Çıkla, 2010).

Antimicrobial Activity Enhancement

Synthesized fluorobenzamides, including those containing thiazole and thiazolidine rings with a fluoro atom in their structure, have shown promising antimicrobial activity. The presence of the fluorine atom is essential for enhancing this activity, suggesting the compound's potential use in developing new antimicrobial agents (Desai et al., 2013).

Material Science Applications

Soluble fluoro-polyimides derived from aromatic diamines, including compounds with trifluoromethyl groups, have been synthesized and exhibit excellent thermal stability, low moisture absorption, and high hygrothermal stability. These properties indicate the compound's potential applications in the field of high-performance materials, particularly in the electronics and aerospace industries (Xie et al., 2001).

Chemical Synthesis and Drug Development

The compound's structure, featuring fluorine and trifluoromethyl groups, is relevant for chemical synthesis and drug development, where such moieties are valued for their ability to influence molecular properties such as lipophilicity, stability, and biological activity. Research in this area focuses on exploring new synthetic pathways and understanding the impact of fluorinated groups on molecular behavior, which could lead to the development of novel pharmaceuticals and materials (Butcher et al., 2020).